Cas no 1422748-36-4 (Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-)
1422748-36-4 structure
Product Name:Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
CAS No:1422748-36-4
MF:C50H74S4
MW:803.382569789886
CID:4477719
PubChem ID:67515109
Update Time:2025-04-24
Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]-
- KHLJODIPGFSBJJ-UHFFFAOYSA-N
- 4,8-Bis-[5-(2-hexyl-decyl)-thiophen-2-yl]-1,5-dithia-s-indacene
- 1422748-36-4
- 4,8-Bis(5-(2-hexyldecyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
- SCHEMBL2727216
- 4,8-Bis-[5-(2-hexyldecyl)-thiophen-2-yl]-1,5-dithia-s-indacene
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- Inchi: 1S/C50H74S4/c1-5-9-13-17-19-23-27-39(25-21-15-11-7-3)37-41-29-31-45(53-41)47-43-33-35-52-50(43)48(44-34-36-51-49(44)47)46-32-30-42(54-46)38-40(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h29-36,39-40H,5-28,37-38H2,1-4H3
- InChI Key: KHLJODIPGFSBJJ-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1CC(CCCCCC)CCCCCCCC)C1C2=C(C=CS2)C(=C2C=1C=CS2)C1=CC=C(CC(CCCCCC)CCCCCCCC)S1
Computed Properties
- Exact Mass: 802.46733705Da
- Monoisotopic Mass: 802.46733705Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 54
- Rotatable Bond Count: 30
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 22.9
- Topological Polar Surface Area: 113Ų
Benzo[1,2-b:4,5-b']dithiophene, 4,8-bis[5-(2-hexyldecyl)-2-thienyl]- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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